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Compound of Interest

Compound Name: Ethyl 10-undecenoate

Cat. No.: B153637 Get Quote

Introduction

Ethyl 10-undecenoate (CAS No. 692-86-4), also known as ethyl undecylenate, is a versatile

fatty acid ester with significant applications in research and development, particularly within the

pharmaceutical, cosmetic, and polymer industries.[1][2] Its structure, featuring a terminal

double bond and an ethyl ester group, makes it a valuable intermediate for organic synthesis.

[1] This guide provides an in-depth overview of commercial suppliers of high-purity Ethyl 10-
undecenoate, its quality specifications, and key experimental protocols for its use in research.

Commercial Suppliers and Specifications
A variety of chemical suppliers offer Ethyl 10-undecenoate in research-grade purities. The

selection of a suitable supplier is critical and should be based on purity requirements, available

documentation (e.g., Certificate of Analysis), and the scale of the research. High-purity grades

are essential for applications in drug development and the synthesis of well-defined polymers

to ensure reproducibility and avoid side reactions.

Below is a summary of prominent suppliers and their typical product specifications.
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Supplier Purity Analytical Method Key Specifications

Sigma-Aldrich (Merck) ≥97%
Gas Chromatography

(GC)

Refractive index:

n20/D 1.439, Boiling

point: 258-259 °C,

Density: 0.879 g/mL at

25 °C.[3]

Chem-Impex 98 - 100%
Gas Chromatography

(GC)

Appearance: Clear,

colorless to pale

yellow liquid,

Refractive Index:

n20/D 1.426 - 1.446.

Acme Synthetic

Chemicals
≥97% or ≥98%

Gas Chromatography

(GC)

Specific Gravity @

25/25°C: 0.8770 -

0.8790, Refractive

Index @ 20°C: 1.4360

- 1.4400.

Larodan >99% Not specified
Physical state: Liquid,

Storage: Freezer.

BOC Sciences Not specified Not specified

Supplier of research

chemicals and

biochemicals.

TCI AMERICA Not specified Not specified
Supplier of chemicals

for research.

Quality Control and Characterization

The primary method for determining the purity of Ethyl 10-undecenoate is Gas

Chromatography (GC). For structural confirmation and identification of potential impurities,

researchers can employ Nuclear Magnetic Resonance (NMR) spectroscopy and Infrared (IR)

spectroscopy. A typical ¹H-NMR spectrum would show characteristic signals for the terminal

vinyl protons and the ethyl ester group. The IR spectrum would exhibit characteristic absorption

bands for the C=C double bond and the C=O ester carbonyl group.
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Applications in Research and Drug Development
High-purity Ethyl 10-undecenoate is a valuable building block in several research areas:

Organic Synthesis: It serves as a precursor for the synthesis of more complex molecules,

including pharmaceuticals and agrochemicals. Its terminal double bond can be functionalized

through various reactions like hydroboration-oxidation, epoxidation, and metathesis.

Polymer Chemistry: The terminal alkene allows for its use as a monomer in the synthesis of

specialty polymers, contributing to materials with unique properties such as flexibility and

durability.

Drug Delivery: As a fatty acid ester, it can be incorporated into lipid-based drug delivery

systems.

Biochemical Research: It can be used as a substrate or a reference compound in studies

related to lipid metabolism.

Experimental Protocols
1. Synthesis of a Bio-based Polyester Monomer via Transesterification

This protocol describes a model reaction for the conversion of Ethyl 10-undecenoate into a

diene monomer suitable for the synthesis of bio-based polyesters.

Methodology:

An oven-dried reaction tube equipped with a magnetic stirring bar is charged with a catalyst

(e.g., 10 mg of Cu-deposited V₂O₅), Ethyl 10-undecenoate (4.00 mmol, 849 mg), and a diol

such as 1,4-cyclohexanedimethanol (1.00 mmol, 144 mg).

The reaction mixture is heated under solvent-free conditions at 100 °C for a specified time

(e.g., 23 hours).

The reaction progress and product yield can be monitored and quantified by Gas

Chromatography (GC) using an internal standard.
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The resulting product, cyclohexane-1,4-diylbis(methylene) bis(undec-10-enoate), is a

promising monomer for bio-based polyester synthesis.

Reactants Reaction Conditions

Products

Ethyl 10-undecenoate

Diene Monomer

Transesterification

1,4-Cyclohexanedimethanol Cu-deposited V₂O₅ Catalyst 100 °C, Solvent-free

Ethanol (byproduct)

Click to download full resolution via product page

Caption: Transesterification of Ethyl 10-undecenoate.

2. General Workflow for Synthesis of Novel Compounds

The versatility of Ethyl 10-undecenoate allows for a general workflow to synthesize a variety

of derivatives. This involves the initial selection of high-purity starting material, functionalization

of the terminal double bond, and subsequent modification of the ester group if required.

High-Purity Ethyl 10-undecenoate Functionalization of
Terminal Double Bond

Ester Group
Modification

Purification
(e.g., Chromatography)

Structural Characterization
(NMR, MS, IR) Novel Compound
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Caption: General synthetic workflow using Ethyl 10-undecenoate.

Conclusion

For researchers and drug development professionals, sourcing high-purity Ethyl 10-
undecenoate is a critical first step for successful and reproducible research. The suppliers

listed provide various grades suitable for different applications. The provided experimental

outlines serve as a starting point for the use of this versatile chemical in the synthesis of novel

materials and potential therapeutic agents. It is always recommended to consult the supplier's

safety data sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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